Cas no 1261676-08-7 (2'-Chloro-2,3'-dibromoacetophenone)

• Product Name: 2'-Chloro-2,3'-dibromoacetophenone
• CAS No: 1261676-08-7
• MF: C₈H₅Br₂ClO
• MW: 312.385699987412
• CID: 4793437
• Update Time: 2025-06-12

2'-Chloro-2,3'-dibromoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,3'-dibromoacetophenone

• Inchi： 1S/C8H5Br2ClO/c9-4-7(12)5-2-1-3-6(10)8(5)11/h1-3H,4H2
• InChI Key： UQYLSZRIAXYWHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CBr)=O)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Chloro-2,3'-dibromoacetophenone

Introduction to 2'-Chloro-2,3'-dibromoacetophenone (CAS No. 1261676-08-7)

2'-Chloro-2,3'-dibromoacetophenone (CAS No. 1261676-08-7) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro group, two bromo groups, and an acetophenone moiety. These functional groups endow the compound with a range of chemical properties and potential applications.

The synthesis of 2'-Chloro-2,3'-dibromoacetophenone typically involves a series of well-defined chemical reactions. One common approach is the bromination of an acetophenone derivative followed by chlorination. The precise control over the reaction conditions is crucial to achieve the desired product with high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In the realm of medicinal chemistry, 2'-Chloro-2,3'-dibromoacetophenone has shown promise as a lead compound for drug discovery. Its bromo and chloro substituents can participate in various biological interactions, making it a valuable scaffold for the development of novel therapeutics. Studies have indicated that this compound exhibits significant activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, preliminary research has explored its use in cancer therapy, where it has demonstrated selective cytotoxicity against cancer cells while sparing normal cells.

The unique electronic properties of 2'-Chloro-2,3'-dibromoacetophenone have also made it an interesting candidate for applications in materials science. For instance, its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. The tunability of the compound's electronic structure through functionalization further enhances its versatility in these areas.

In terms of safety and handling, it is important to note that while 2'-Chloro-2,3'-dibromoacetophenone is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin and eye contact. Additionally, fume hoods should be used to minimize inhalation exposure during handling.

The ongoing research on 2'-Chloro-2,3'-dibromoacetophenone continues to uncover new applications and properties. For example, recent studies have explored its potential as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species (ROS) upon light activation. This property makes it a promising candidate for treating various medical conditions, including skin disorders and certain types of cancer.

In conclusion, 2'-Chloro-2,3'-dibromoacetophenone (CAS No. 1261676-08-7) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new methodologies and technologies continue to emerge, the future prospects for this compound are highly promising.